Cas no 3347-50-0 (2-(2,3-dimethylphenoxy)butanoic Acid)

• Product Name: 2-(2,3-dimethylphenoxy)butanoic Acid
• CAS No: 3347-50-0
• Molecular Formula: C₁₂H₁₆O₃
• Molecular Weight: 208.25400
• CID: 295419
• PubChem ID: 6485416

2-(2,3-dimethylphenoxy)butanoic Acid Properties

Names and Identifiers

• Butanoic acid,2-(2,3-dimethylphenoxy)-
• 2-(2,3-dimethylphenoxy)butanoic acid
• 2-(2,3-Dimethyl-phenoxy)-butyric acid
• SCHEMBL8935703
• LS-01094
• AKOS017259199
• 3347-50-0
• MFCD03422246
• DTXSID60424521
• AKOS000103361

• MDL： MFCD03422246
• InChIKey： KSFMZAWHPAXTJY-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H16O3/c1-4-10(12(13)14)15-11-7-5-6-8(2)9(11)3/h5-7,10H,4H2,1-3H3,(H,13,14)
• SMILES： CCC(C(=O)O)OC1=CC=CC(=C1C)C

Computed Properties

• Exact Mass: 208.11000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 208.109944368g/mol
• Heavy Atom Count: 15
• Complexity: 215
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 2.54540
• PSA: 46.53000
• Refractive Index: 1.52
• Boiling Point: 335.6°C at 760 mmHg
• Flash Point: 125.6°C
• Density: 1.093

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives